Cas no 73987-35-6 (3,4-dichloroquinolin-2-amine)

• Product Name: 3,4-dichloroquinolin-2-amine
• CAS No: 73987-35-6
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 978729
• PubChem ID: 99446
• Update Time: 2025-04-19

3,4-dichloroquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloroquinolin-2-amine
• 3,4-Dichloro-2-quinolinamine
• 2-Amino-3,4-dichloroquinoline
• 2-Quinolinamine,4-dichloro-
• AC1L40WG
• AG-G-93480
• NSC 222748
• Quinoline, 2-amino-3,4-dichloro-
• Quinoline,4-dichloro-
• SureCN1613509
• 2-Quinolinamine, 3,4-dichloro-
• 73987-35-6
• NSC222748
• SCHEMBL1613509
• NSC-222748
• UNII-VD2WUA8F2Z
• DTXSID40224768
• VD2WUA8F2Z

• Inchi： 1S/C9H6Cl2N2/c10-7-5-3-1-2-4-6(5)13-9(12)8(7)11/h1-4H,(H2,12,13)
• InChI Key： TZFJDFLGRAVDCT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N)N=C2C=CC=CC2=1)Cl

Computed Properties

• Exact Mass: 211.99098
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91
• LogP: 3.70500